Cas no 103408-45-3 (Pyrimido1,2-apurin-10(1H)-one)

• Product Name: Pyrimido1,2-apurin-10(1H)-one
• CAS No: 103408-45-3
• MF: C₈H₅N₅O
• MW: 187.158200025558
• CID: 204194
• PubChem ID: 124218
• Update Time: 2025-04-19

Pyrimido1,2-apurin-10(1H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrimido[1,2-a]purin-10(3H)-one
• Pyrimido[1,2-a]purin-10(1H)-one
• pyrimido(1,2-a)purin-10(1H)-one
• Pyrimido[1,2-a]purin
• PYRIMIDO[1,2-A]PURIN-10(1H)-ONE,YELLOW SOLID
• 1H-pyrimido[1,2-a]purin-10-one
• 1H,10H-PYRIMIDO[1,2-A]PURIN-10-ONE
• DTXSID60145820
• 103408-45-3
• SCHEMBL23648120
• FT-0674239
• AKOS006276407
• CHEBI:181345
• Q4043340
• starbld0001531
• Pyrimido1,2-apurin-10(1H)-one

• Inchi： 1S/C8H5N5O/c14-7-5-6(11-4-10-5)12-8-9-2-1-3-13(7)8/h1-4H,(H,10,11)
• InChI Key： ZREGNVKUSNORFO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)N=C2N=CC=CN12

Computed Properties

• Exact Mass: 187.04900
• Monoisotopic Mass: 187.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.82
• Melting Point: >179°C (Dec.)
• Boiling Point: 561.5°Cat760mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.926
• PSA: 75.94000
• LogP: -0.03420

Pyrimido1,2-apurin-10(1H)-one Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones